
Proper Disposal Procedures for 2'-Nitroflavone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2'-Nitroflavone

Cat. No.: B1207882 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 2'-Nitroflavone, ensuring compliance with standard laboratory safety protocols and

environmental regulations. This information is intended for researchers, scientists, and drug

development professionals.

Hazard Identification and Classification
Before disposal, it is crucial to understand the hazards associated with 2'-Nitroflavone. Based

on its Safety Data Sheet (SDS), 2'-Nitroflavone is classified as a hazardous substance.[1]

Key Hazards:

Human Health: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Environmental: Very toxic to aquatic life with long-lasting effects.[1]

Due to these hazards, 2'-Nitroflavone must be disposed of as hazardous waste. It should

never be disposed of down the drain or in regular trash.[2][3][4]
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Property Value Source

Chemical Formula C15H9NO4 PubChem[5]

Molar Mass 267.24 g/mol PubChem[5]

Hazard Statements

H302 + H312 + H332: Harmful

if swallowed, in contact with

skin or if inhaled. H410: Very

toxic to aquatic life with long

lasting effects.

Sigma-Aldrich SDS[1]

Disposal Recommendation

P501: Dispose of contents/

container to an approved

waste disposal plant.

Sigma-Aldrich SDS[1]

Step-by-Step Disposal Protocol
The disposal of 2'-Nitroflavone must be handled through your institution's designated

hazardous waste management program.[2][3]

Experimental Protocol for Waste Segregation and Collection:

Personal Protective Equipment (PPE): Before handling 2'-Nitroflavone waste, ensure you

are wearing appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab

coat.[1]

Waste Segregation:

Collect waste 2'-Nitroflavone, including any contaminated materials (e.g., gloves,

absorbent pads, and weighing papers), separately from other waste streams.

If 2'-Nitroflavone is in a solvent, it should be collected in a container designated for

halogenated or non-halogenated organic solvent waste, depending on the solvent used.

Do not mix incompatible waste types.[6][7][8]

Container Selection:
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Use a chemically compatible and leak-proof container for waste collection. Plastic is often

preferred.[3] The original container can be used if it is in good condition.

Do not fill liquid waste containers to more than 75-80% capacity to allow for vapor

expansion.[7][8]

Labeling:

Clearly label the waste container with a hazardous waste tag provided by your institution's

Environmental Health and Safety (EHS) office.

The label must include the full chemical name ("2'-Nitroflavone"), the approximate

concentration and quantity, and any other components of the waste mixture.[8][9]

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory where the waste is generated.[3]

The SAA should be a secondary containment bin to prevent the spread of spills.

Store the container away from incompatible materials.

Request for Pickup:

Once the waste container is full or you have no further use for it, arrange for its collection

by your institution's EHS or hazardous waste disposal service.[2][3]

Disposal of Empty Containers:

A container that held 2'-Nitroflavone is still considered hazardous waste.

For acutely hazardous waste (P-listed), containers must be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste.[2][6][10] While

2'-Nitroflavone is not explicitly on the P-list, its toxicity warrants similar precautions.

After thorough rinsing, deface or remove the original label and dispose of the container as

regular trash or as instructed by your EHS office.[2]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2'-
Nitroflavone.
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Caption: Workflow for the proper disposal of 2'-Nitroflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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